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Compound of Interest

Compound Name: TISCH

Cat. No.: B1198486 Get Quote

Unable to Identify Compound (S)-TISCH and (R)-
TISCH
A comprehensive search for the chemical compound referred to as "TISCH" has yielded no

identification of a molecule with this acronym. Without a specific chemical name or structure, a

comparative analysis of its (S) and (R) enantiomers cannot be performed.

Extensive searches across chemical databases and scientific literature did not retrieve any

compound with the designation "TISCH." This suggests that "TISCH" may be a non-standard

abbreviation, an internal project code, a newly synthesized molecule not yet in the public

domain, or a possible typographical error.

To proceed with the user's request for a detailed comparative guide, the full chemical name

(such as the IUPAC name), CAS registry number, or a clear structural representation of the

molecule is required. Once the specific compound is identified, a thorough search for the

following information can be initiated:

Synthesis and Characterization: Methods for the synthesis and isolation of the (S) and (R)

enantiomers.

Biological Activity: Published studies detailing the pharmacological, toxicological, or other

biological effects of each enantiomer.
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Quantitative Data: Comparative data such as IC₅₀, EC₅₀, binding affinities, or other relevant

metrics from experimental studies.

Mechanism of Action: Information on the signaling pathways or molecular targets through

which the enantiomers exert their effects.

Experimental Protocols: Detailed methodologies from published research that would allow

for the replication of key experiments.

Without this foundational information, it is not possible to generate the requested data tables,

experimental protocols, or signaling pathway diagrams. We kindly request the user to provide a

more specific identifier for the compound of interest to enable the fulfillment of this request.

To cite this document: BenchChem. [Comparative study of (S)-TISCH and (R)-TISCH
enantiomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198486#comparative-study-of-s-tisch-and-r-tisch-
enantiomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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